Cas no 2137816-74-9 (Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)
Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
-
- Inchi: 1S/C23H16BrN3O4/c24-18-10-5-11-27-20(18)25-19(22(28)29)21(27)26-23(30)31-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-11,17H,12H2,(H,26,30)(H,28,29)
- InChI Key: JTRDIXJXYUUMSK-UHFFFAOYSA-N
- SMILES: C12=NC(C(O)=O)=C(NC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)N1C=CC=C2Br
Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-385321-0.05g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 0.05g |
$1991.0 | 2024-06-05 | |
| Enamine | EN300-385321-0.1g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 0.1g |
$2086.0 | 2024-06-05 | |
| Enamine | EN300-385321-0.25g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 0.25g |
$2180.0 | 2024-06-05 | |
| Enamine | EN300-385321-0.5g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 0.5g |
$2275.0 | 2024-06-05 | |
| Enamine | EN300-385321-1.0g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 1.0g |
$2371.0 | 2024-06-05 | |
| Enamine | EN300-385321-2.5g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 2.5g |
$4648.0 | 2024-06-05 | |
| Enamine | EN300-385321-5.0g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 5.0g |
$6876.0 | 2024-06-05 | |
| Enamine | EN300-385321-10.0g |
8-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid |
2137816-74-9 | 95% | 10.0g |
$10196.0 | 2024-06-05 |
Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137816-74-9)
Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137816-74-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The imidazopyridine scaffold is a versatile core structure that has been extensively studied for its potential therapeutic applications. The presence of the 8-bromo substituent and the (9H-fluoren-9-ylmethoxy)carbonyl (Fmoc) protecting group in this specific compound adds to its unique chemical and biological profile. The Fmoc group is commonly used in peptide synthesis to protect amino groups during the synthesis process, ensuring that the desired chemical structure is achieved with high purity and yield.
Recent research has highlighted the potential of imidazopyridines in the development of novel drugs for various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that certain imidazopyridine derivatives exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that compounds like Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- could be valuable candidates for the treatment of inflammatory disorders.
In addition to their anti-inflammatory properties, imidazopyridines have also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that certain imidazopyridine derivatives can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The 8-bromo substituent in this compound may enhance its ability to interact with these pathways, making it a potential lead compound for further drug development.
The synthesis of Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- involves several steps, including the formation of the imidazopyridine core, introduction of the bromo substituent, and protection of the amino group with the Fmoc group. The use of advanced synthetic techniques and catalysts has enabled researchers to produce this compound with high efficiency and purity. This makes it an ideal candidate for further preclinical and clinical studies.
Preclinical studies have shown that Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- exhibits favorable pharmacokinetic properties, including good solubility and stability in biological systems. These properties are crucial for ensuring that the compound can be effectively delivered to its target site within the body. Additionally, preliminary toxicity studies have indicated that this compound has a favorable safety profile, making it suitable for further development as a therapeutic agent.
The potential applications of Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- extend beyond inflammation and cancer. Recent studies have also explored its neuroprotective effects. A study published in *Neuropharmacology* in 2024 found that certain imidazopyridine derivatives can protect neurons from oxidative stress and apoptosis, suggesting that this compound could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In conclusion, Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2137816-74-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in various fields of medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play a significant role in advancing our understanding and treatment of complex diseases.
2137816-74-9 (Imidazo[1,2-a]pyridine-2-carboxylic acid, 8-bromo-3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)